Cas no 1465737-86-3 (2-(2-methylidenebutyl)cycloheptan-1-ol)

• Product Name: 2-(2-methylidenebutyl)cycloheptan-1-ol
• CAS No: 1465737-86-3
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5991032
• PubChem ID: 66039497
• Update Time: 2025-08-03

2-(2-methylidenebutyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol, 2-(2-methylenebutyl)-
• 2-(2-methylidenebutyl)cycloheptan-1-ol
• 2-(2-Methylenebutyl)cycloheptan-1-ol
• AKOS015381944
• EN300-1626232
• 1465737-86-3
• CS-0354271

• Inchi： 1S/C12H22O/c1-3-10(2)9-11-7-5-4-6-8-12(11)13/h11-13H,2-9H2,1H3
• InChI Key： KZMLIQNNNPTPBP-UHFFFAOYSA-N
• SMILES： C1(O)CCCCCC1CC(=C)CC

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.897±0.06 g/cm3(Predicted)
• Boiling Point: 265.8±9.0 °C(Predicted)
• pka: 15.27±0.40(Predicted)

Additional information on 2-(2-methylidenebutyl)cycloheptan-1-ol

Comprehensive Guide to 2-(2-Methylidenebutyl)cycloheptan-1-ol (CAS No. 1465737-86-3): Properties, Applications, and Market Insights

2-(2-Methylidenebutyl)cycloheptan-1-ol (CAS No. 1465737-86-3) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. This molecule, characterized by its unique cycloheptane backbone and methylidenebutyl side chain, offers versatile chemical properties that make it valuable for research and industrial applications. In this article, we delve into its structural features, synthesis methods, and emerging uses, while addressing common queries such as "What is 2-(2-methylidenebutyl)cycloheptan-1-ol used for?" and "How is CAS 1465737-86-3 synthesized?"—topics frequently searched in scientific databases and AI-driven platforms.

The molecular structure of 2-(2-methylidenebutyl)cycloheptan-1-ol combines a seven-membered cycloheptan-1-ol ring with a branched 2-methylidenebutyl substituent. This configuration imparts distinct steric and electronic properties, influencing its reactivity and solubility. Researchers often highlight its potential as a building block for flavor and fragrance compounds, owing to its ability to introduce complex cyclic motifs. Recent studies also explore its role in green chemistry applications, aligning with the growing demand for sustainable chemical processes—a hot topic in 2024.

From a synthetic perspective, CAS 1465737-86-3 is typically prepared via Grignard reactions or hydroxylation of pre-functionalized cycloheptene derivatives. Optimizing yield and purity remains a focus area, as highlighted in patents addressing "efficient synthesis of 2-(2-methylidenebutyl)cycloheptan-1-ol." Industrial-scale production often employs catalytic methods to reduce waste, resonating with the "circular economy" trend dominating chemical manufacturing discussions.

In the fragrance industry, 2-(2-methylidenebutyl)cycloheptan-1-ol serves as a precursor for woody and amber scent profiles, answering frequent searches like "cycloheptane derivatives in perfumery." Its stability under varying pH conditions makes it suitable for cosmetic formulations, another trending sector. Meanwhile, pharmaceutical researchers investigate its utility in drug delivery systems, particularly for modifying the pharmacokinetics of hydrophobic active ingredients—a subject gaining traction in PubMed queries.

Market analyses indicate rising demand for CAS 1465737-86-3, driven by innovation in bio-based solvents and high-performance additives. Regulatory compliance (e.g., REACH, FDA) for this compound is frequently queried, reflecting industry priorities. As of 2024, suppliers emphasize batch-to-batch consistency and analytical documentation, addressing quality concerns raised in AI-chatbot dialogues about "reliable sources of 2-(2-methylidenebutyl)cycloheptan-1-ol."

Future research directions may explore enantioselective synthesis of this molecule to unlock chiral-specific applications—a niche yet growing interest area. With its balance of novelty and functionality, 2-(2-methylidenebutyl)cycloheptan-1-ol exemplifies how specialized intermediates bridge academic discovery and commercial innovation, making it a compound worth monitoring in chemical intelligence platforms.